![molecular formula C8H16BrN3OSi B2421471 2-[(5-Bromo-1,2,4-triazol-1-yl)methoxy]ethyl-trimethylsilane CAS No. 2409141-50-8](/img/structure/B2421471.png)
2-[(5-Bromo-1,2,4-triazol-1-yl)methoxy]ethyl-trimethylsilane
Overview
Description
“2-[(5-Bromo-1,2,4-triazol-1-yl)methoxy]ethyl-trimethylsilane” is a chemical compound. It is part of a class of compounds known as 1,2,4-triazole derivatives . These compounds are known for their wide range of biological activities, including anticancer properties .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, including “2-[(5-Bromo-1,2,4-triazol-1-yl)methoxy]ethyl-trimethylsilane”, involves several steps . The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .Molecular Structure Analysis
The molecular structure of “2-[(5-Bromo-1,2,4-triazol-1-yl)methoxy]ethyl-trimethylsilane” is confirmed by various spectroscopic techniques . The 1,2,4-triazole ring is a key structural feature in these compounds .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 1,2,4-triazole derivatives are complex and involve multiple steps . The exact reactions for “2-[(5-Bromo-1,2,4-triazol-1-yl)methoxy]ethyl-trimethylsilane” are not specified in the available literature.Scientific Research Applications
Antimicrobial Activity
1,2,4-Triazole derivatives have been found to exhibit antimicrobial activity . They can form a variety of non-covalent bonds with enzymes and receptors, which can inhibit the growth of bacteria and other microorganisms .
Anti-inflammatory Activity
These compounds also show anti-inflammatory properties . They can potentially be used in the treatment of conditions characterized by inflammation, such as arthritis and asthma .
Anticonvulsant Activity
1,2,4-Triazole derivatives have been reported to possess anticonvulsant activity . They could be used in the development of drugs for the treatment of epilepsy and other seizure disorders .
Antineoplastic Activity
These compounds have shown antineoplastic (anti-cancer) activity . They could potentially be used in the development of new cancer treatments .
Antimalarial Activity
1,2,4-Triazole derivatives have been found to exhibit antimalarial activity . They could potentially be used in the development of drugs for the treatment of malaria .
Antiviral Activity
These compounds also show antiviral properties . They could potentially be used in the development of antiviral drugs .
Future Directions
The future directions for research on “2-[(5-Bromo-1,2,4-triazol-1-yl)methoxy]ethyl-trimethylsilane” and similar compounds could include further investigation of their anticancer properties . Additionally, more research is needed to fully understand their mechanism of action and to optimize their synthesis .
properties
IUPAC Name |
2-[(5-bromo-1,2,4-triazol-1-yl)methoxy]ethyl-trimethylsilane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16BrN3OSi/c1-14(2,3)5-4-13-7-12-8(9)10-6-11-12/h6H,4-5,7H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSKBTMNHTGTUCW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)CCOCN1C(=NC=N1)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16BrN3OSi |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(5-Bromo-1,2,4-triazol-1-yl)methoxy]ethyl-trimethylsilane | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-(4-Benzylpiperidin-1-yl)-7-chloro-3-(3-methylphenyl)[1,2,3]triazolo[1,5-a]quinazoline](/img/structure/B2421395.png)
![2-(2-Methoxy-5-methylphenyl)imidazo[1,2-a]pyridine](/img/structure/B2421397.png)
![3-[(Ethylamino)methyl]benzamide hydrochloride](/img/structure/B2421399.png)
![Benzyl (4-formylbicyclo[2.2.1]heptan-1-yl)carbamate](/img/structure/B2421403.png)
![1-(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-methoxyethanone](/img/structure/B2421404.png)
![3-(4-isopropoxybenzyl)benzo[d]oxazol-2(3H)-one](/img/structure/B2421407.png)
![N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-2-ethoxybenzamide](/img/structure/B2421408.png)
![N-(3-chloro-4-fluorophenyl)-3-[methyl(4-methylphenyl)sulfamoyl]thiophene-2-carboxamide](/img/structure/B2421409.png)